(E)-3-(2,5-Difluoropyridin-4-yl)-1-(4-methyl-3-nitrophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2,5-difluoropyridin-4-yl)-1-(4-methyl-3-nitrophenyl)prop-2-en-1-one
• InChI: InChI=1S/C15H10F2N2O3/c1-9-2-3-11(6-13(9)19(21)22)14(20)5-4-10-7-15(17)18-8-12(10)16/h2-8H,1H3/b5-4+
• InChI Key: XJOCSSITHSUDGV-SNAWJCMRSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)C=CC2=CC(=NC=C2F)F)[N+](=O)[O-]
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)/C=C/C2=CC(=NC=C2F)F)[N+](=O)[O-]
• Molecular Formula: C15H10F2N2O3
• Molecular Weight: 304.25 g/mol

Description

(E)-3-(2,5-Difluoropyridin-4-yl)-1-(4-methyl-3-nitrophenyl)prop-2-en-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DFP-10825 and has been extensively researched for its biochemical and physiological effects.

Mechanism of Action

DFP-10825 is known to act as an inhibitor of various enzymes, including tyrosine kinases and phosphodiesterases. The compound also exhibits anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of various diseases.
Biochemical and Physiological Effects:
DFP-10825 has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of oxidative stress. The compound has also been shown to improve memory and cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

DFP-10825 has several advantages for use in lab experiments, including its high potency and selectivity for target enzymes. However, the compound also has several limitations, including its poor solubility in water and its potential toxicity at high doses.

Future Directions

Further research on DFP-10825 is needed to fully understand its potential applications in various fields. Some potential future directions for research include the development of more efficient synthesis methods, the identification of new target enzymes, and the evaluation of the compound's potential in combination therapy with other drugs.
In conclusion, DFP-10825 is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound has shown promising results in the treatment of various diseases and exhibits several biochemical and physiological effects. Further research is needed to fully understand the compound's potential and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of DFP-10825 involves a multi-step process that includes the condensation of 2,5-difluoropyridine-4-carboxaldehyde with 4-methyl-3-nitrobenzaldehyde, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by the reaction of the intermediate with acetic anhydride and pyridine.

Scientific Research Applications

DFP-10825 has been extensively researched for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. The compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.